Ergoflavin

• CAS RN: 3101-51-7
• Molecular Formula: C30H26O14
• Molecular Weight: 610.5 g/mol
• IUPAC Name: (1S,10R,11S,13S,14S)-7,10,14-trihydroxy-13-methyl-6-[(1S,10R,11S,13S,14S)-7,10,14-trihydroxy-13-methyl-9,15-dioxo-2,16-dioxatetracyclo[9.3.2.01,10.03,8]hexadeca-3(8),4,6-trien-6-yl]-2,16-dioxatetracyclo[9.3.2.01,10.03,8]hexadeca-3(8),4,6-triene-9,15-dione
• InChI: InChI=1S/C30H26O14/c1-9-7-15-27(39)23(35)17-13(43-29(27,21(9)33)25(37)41-15)5-3-11(19(17)31)12-4-6-14-18(20(12)32)24(36)28(40)16-8-10(2)22(34)30(28,44-14)26(38)42-16/h3-6,9-10,15-16,21-22,31-34,39-40H,7-8H2,1-2H3/t9-,10-,15-,16-,21-,22-,27-,28-,29+,30+/m0/s1
• InChI Key: RAVDMGKYJQVXDU-JIGMLREDSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@]3(C(=O)C4=C(C=CC(=C4O)C5=C(C6=C(C=C5)O[C@@]78[C@H]([C@H](C[C@@H]([C@@]7(C6=O)O)OC8=O)C)O)O)O[C@]3([C@H]1O)C(=O)O2)O
• SMILES: CC1CC2C3(C(=O)C4=C(C=CC(=C4O)C5=C(C6=C(C=C5)OC78C(C(CC(C7(C6=O)O)OC8=O)C)O)O)OC3(C1O)C(=O)O2)O
• synonyms: ergoflavin

Description

Ergoflavin is a natural product found in Claviceps purpurea with data available.

Scientific Research Applications

Anti-Inflammatory and Anticancer Activity

• Ergoflavin as a Therapeutic Agent : Ergoflavin, isolated from an endophytic fungus, has demonstrated significant anti-inflammatory and anticancer activities. This finding underscores the potential of natural biodiversity in discovering molecules with specific therapeutic benefits (Deshmukh et al., 2009).

Biotechnological Production and Applications

• Industrial Production of Ergot Alkaloids : Ergot alkaloids, including Ergoflavin, are produced mainly by fungi like Claviceps. They are important substances for the pharmatech industry and are used in producing drugs for various health conditions. The production of these alkaloids is based on field cultivation or submerged cultures in fermentation plants (Hulvová et al., 2013).
• Cultivation and Bioproduction in Ergot : The fungus Claviceps purpurea (Ergot) is cultivated for its alkaloids, which are used in medicine for a wide range of therapeutic applications. These include the treatment of uterine atonia, postpartum bleeding, migraine, and several other conditions (Křen et al., 1994).

Neuroimmunomodulation

• Impact on Natural Killer Cells : Ergot alkaloid derivatives, including Ergoflavin, have been studied for their neuroimmunomodulative effects on the activation of natural killer (NK) cells. This indicates a potential immunomodulatory role of these compounds in cell-mediated immunity and tumor regression processes (Fišerová et al., 1997).

Genetics and Biosynthesis

• Ergot Alkaloid Gene Clusters : The study of the ergot alkaloid gene clusters provides insights into the evolution of these compounds and has implications for biotechnological applications. Understanding these gene clusters can lead to improved strategies for the synthesis and production of ergot alkaloids (Tudzynski et al., 2001).

Pharmacological Applications

• Applications in CNS Disorders and Other Diseases : Ergot alkaloids, including compounds like Ergoflavin, have inspired pharmaceutical applications in treating central nervous system disorders, migraines, infective diseases, and cancer. Their pharmacological activities make them valuable in diverse medical fields (McCabe & Wipf, 2016).